N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine

• Molecular Formula: C12H15NS
• Molecular Weight: 205.32 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)thietan-3-amine
• InChI: InChI=1S/C12H15NS/c1-2-9-4-5-11(6-10(9)3-1)13-12-7-14-8-12/h4-6,12-13H,1-3,7-8H2
• InChI Key: MMLZAQKVXGYDSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC3CSC3

Description

N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine is an organic compound that features a unique structure combining an indane moiety with a thietan-3-amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine typically involves the reaction of 2,3-dihydro-1H-indene with thietan-3-amine under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.

Scientific Research Applications

N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate the molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-(2,3-Dihydro-1H-inden-5-yl)acetamide: This compound shares a similar indane moiety but differs in the functional group attached to the indane ring.

2,3-Dihydro-1H-inden-1-one derivatives: These compounds have a similar core structure but differ in their functional groups and substituents.

Uniqueness

N-(2,3-Dihydro-1H-inden-5-yl)thietan-3-amine is unique due to the presence of the thietan-3-amine group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications and potential therapeutic uses.